BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: (E)-4-Methyl-5-styrylbenzene-
1,3-diol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(E)-4-Methyl-5-styrylbenzene-1,3-
diol

cat. No.: B12372675

Compound Name:

CAS Number: 2407559-34-4

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-4-Methyl-5-styrylbenzene-1,3-diol is a naturally occurring stilbenoid found in the
medicinal plant Dracaena cochinchinensis[1]. This compound has garnered interest due to its
documented antifungal properties. As a member of the stilbenoid class of compounds, which
includes the well-studied resveratrol, it holds potential for further investigation in the fields of
medicinal chemistry and drug development. This technical guide provides a comprehensive
overview of the available information on (E)-4-Methyl-5-styrylbenzene-1,3-diol, including its
chemical properties, biological activity, and proposed synthesis and mechanism of action.

Chemical and Physical Properties

Detailed experimental physicochemical data for (E)-4-Methyl-5-styrylbenzene-1,3-diol is not
extensively available in the public domain. The following table summarizes the known and
calculated properties of the molecule.
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Property Value Source

CAS Number 2407559-34-4 MedChemExpress|[1]
Molecular Formula C15H1402 MedChemExpress[1]
Molecular Weight 226.27 g/mol MedChemExpress|[1]

4-methyl-5-[(E)-2-

IUPAC Name phenylethenyllbenzene-1,3- N/A
diol

Appearance Not Reported N/A

Melting Point Not Reported N/A

Boiling Point Not Reported N/A

Solubility Not Reported N/A

Spectral Data (NMR, IR, MS) Not Reported N/A

Biological Activity: Antifungal Properties

(E)-4-Methyl-5-styrylbenzene-1,3-diol has demonstrated notable antifungal activity against a
range of plant pathogenic fungi. The primary source of this data is the Chinese patent
CN110041166A.

Quantitative Antifungal Data

The following table summarizes the reported half-maximal inhibitory concentration (ICso) values
for (E)-4-Methyl-5-styrylbenzene-1,3-diol against various fungal species.
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Fungal Species ICs0 (ug/mL) Reference
Helminthosporium turcicum 10.05 MedChemExpress|[1]
Curvularia lunata 18.52 MedChemExpress
Gibberella zeae 6.12 MedChemExpress
Ustilago maydis 8.09 MedChemExpress
Helminthosporium maydis 8.25 MedChemExpress

Experimental Protocols
Antifungal Activity Assay (General Protocol)

The detailed experimental protocol from the primary source (Chinese patent CN110041166A)
is not publicly available. The following is a general representation of a typical in vitro antifungal
susceptibility test for filamentous fungi based on common laboratory practices.

1. Fungal Strain Preparation: The fungal strains of interest (Helminthosporium turcicum,
Curvularia lunata, Gibberella zeae, Ustilago maydis, and Helminthosporium maydis) are
cultured on a suitable medium, such as Potato Dextrose Agar (PDA), to obtain sufficient
mycelial growth.

2. Inoculum Preparation: A spore suspension or mycelial fragment suspension is prepared from
the fresh cultures and the concentration is adjusted to a standardized level using a
hemocytometer or spectrophotometer.

3. Assay Plate Preparation: A serial dilution of (E)-4-Methyl-5-styrylbenzene-1,3-diol is
prepared in a suitable solvent (e.g., DMSO) and then added to a liquid growth medium, such as
Potato Dextrose Broth (PDB), in a 96-well microtiter plate.

4. Inoculation and Incubation: The prepared fungal inoculum is added to each well of the
microtiter plate containing the different concentrations of the test compound. The plates are
then incubated at an optimal temperature for fungal growth (typically 25-28°C) for a specified
period (e.g., 48-72 hours).
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5. Determination of ICso: Fungal growth inhibition is determined by measuring the optical
density at a specific wavelength (e.g., 600 nm) using a microplate reader. The I1Cso value, the
concentration of the compound that inhibits 50% of fungal growth, is then calculated by plotting
the percentage of growth inhibition against the compound concentration.

Proposed Synthesis

While (E)-4-Methyl-5-styrylbenzene-1,3-diol is a natural product, a plausible synthetic route
can be proposed based on established chemical reactions for stilbene synthesis. The Wittig
reaction is a common and effective method for forming the carbon-carbon double bond
characteristic of stilbenes.

Proposed Synthetic Workflow via Wittig Reaction
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Caption: Proposed synthetic workflow for (E)-4-Methyl-5-styrylbenzene-1,3-diol via the Wittig
reaction.

Proposed Mechanism of Antifungal Action

The precise molecular mechanism of antifungal action for (E)-4-Methyl-5-styrylbenzene-1,3-
diol has not been elucidated. However, based on studies of the closely related stilbenoid,
resveratrol, a putative signaling pathway can be proposed. Resveratrol has been shown to
induce apoptosis in fungi through a mitochondrial-dependent pathway.

Hypothesized Antifungal Signaling Pathway
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Caption: Hypothesized signaling pathway for the antifungal action of (E)-4-Methyl-5-
styrylbenzene-1,3-diol.

Conclusion and Future Directions

(E)-4-Methyl-5-styrylbenzene-1,3-diol is a promising natural product with demonstrated
antifungal activity. However, a significant amount of research is still required to fully
characterize this compound and its therapeutic potential. Future research should focus on:

» Elucidation of Physicochemical Properties: Detailed experimental determination of melting
point, solubility, and spectral characteristics (*H-NMR, 3C-NMR, IR, and MS) is necessary
for a complete chemical profile.

o Optimization of Synthesis: Development and optimization of a scalable synthetic route would
be crucial for producing sufficient quantities for further research and potential
commercialization.

e Mechanism of Action Studies: In-depth studies are needed to confirm the proposed
mechanism of action and to identify the specific molecular targets within the fungal cell.

e Broad-Spectrum Biological Screening: Evaluation of the compound against a wider range of
fungal pathogens, as well as screening for other potential biological activities (e.g.,
antibacterial, antiviral, anti-inflammatory, anticancer), could reveal additional therapeutic
applications.

« In Vivo Efficacy and Toxicity: Preclinical studies in animal models are required to assess the
in vivo efficacy, pharmacokinetics, and safety profile of (E)-4-Methyl-5-styrylbenzene-1,3-
diol.

The information presented in this technical guide provides a foundation for researchers and
drug development professionals to build upon in their exploration of this intriguing natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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